(3r,5r,7r)-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)adamantane-1-carboxamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C22H28N2O3/c1-21(2)12-27-18-8-16(3-4-17(18)24-19(21)25)23-20(26)22-9-13-5-14(10-22)7-15(6-13)11-22/h3-4,8,13-15H,5-7,9-12H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: PPJLGTSRKYBSSC-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C34CC5CC(C3)CC(C5)C4)NC1=O)C
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol

Description

Synthesis Analysis

This involves the study of how the compound is synthesized. It includes the raw materials used, the reaction conditions, and the yield of the product. The synthesis of a compound can often be found in scientific literature.

Molecular Structure Analysis

This involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves studying properties such as melting point, boiling point, solubility, density, and reactivity.

Scientific Research Applications

Oxidation Mechanisms and Products

The study by Chen and Dryhurst explored the oxidation chemistry of 3,7-dimethyluric acid, revealing complex electrochemical and peroxidase-catalyzed oxidation mechanisms leading to various organic products, providing insights into potential synthetic pathways and transformations relevant to complex organic molecules including adamantane derivatives Chen & Dryhurst, 1984.

Antimicrobial Compounds Synthesis

Talupur et al. synthesized and evaluated 3-(5-(2-oxido)-(4-substitudedphenoxy)-benzo[d][1,3,2]dioxaphosphol-5-yl)-1H-tetrazol-1-yl)thiophene-2-carboxamides, showcasing the process of creating complex molecules with potential antimicrobial applications, which could extend to the synthesis of adamantane-1-carboxamide derivatives Talupur et al., 2021.

Coordination Polymers from Adamantane Ligands

Pavlov et al. developed angle-shaped ligands based on adamantane, used for synthesizing coordination polymers. This approach highlights the utility of adamantane derivatives in forming structured materials with potential applications in catalysis and materials science Pavlov et al., 2019.

Imidazotetrazines Antitumor Agents

The synthesis of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3 H)-one by Stevens et al. illustrates the creation of novel antitumor agents, demonstrating the potential therapeutic applications of complex molecules similar to adamantane-1-carboxamide derivatives in oncology Stevens et al., 1984.

Mechanism of Action

This typically applies to bioactive compounds and refers to how the compound interacts with biological systems. For drugs, this would involve understanding how the drug interacts with its target in the body.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves predicting or proposing future research directions. It could involve potential applications of the compound, or areas where further study is needed.